Cas no 953906-76-8 (5-(trifluoromethoxy)-2,3-dihydro-1H-indole)

• Product Name: 5-(trifluoromethoxy)-2,3-dihydro-1H-indole
• CAS No: 953906-76-8
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD09733366
• CID: 1007028
• PubChem ID: 16786608
• Update Time: 2025-11-01

5-(trifluoromethoxy)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethoxy)-1H-indole
• 1H-​Indole, 2,​3-​dihydro-​5-​(trifluoromethoxy)​-
• 5-(trifluoromethoxy)-2,3-dihydro-1H-indole
• 5-(trifluoromethoxy)indoline
• F95549
• MRLUMPSIODLMLL-UHFFFAOYSA-N
• EN300-338863
• 953906-76-8
• SB65398
• 2,3-Dihydro-5-(trifluoromethoxy)-1H-indole

• MDL： MFCD09733366
• Inchi： 1S/C9H8F3NO/c10-9(11,12)14-7-1-2-8-6(5-7)3-4-13-8/h1-2,5,13H,3-4H2
• InChI Key： MRLUMPSIODLMLL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)CCN2)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.8±40.0 ºC (760 Torr),
• Flash Point: 97.0±27.3 ºC,
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),